Cas no 864754-22-3 (2-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl}pyridine)

• Product Name: 2-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl}pyridine
• CAS No: 864754-22-3
• MF: C₁₅H₂₀BN₃O₂
• MW: 285.149203300476
• MDL: MFCD08706030
• CID: 718694
• Update Time: 2025-06-08

2-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl}pyridine Chemical and Physical Properties

Names and Identifiers

• 2-((4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)methyl)pyridine
• 1-(Pyridin-2-ylmethyl)-1H-pyrazole-4-boronic acid, pinacol ester
• 2-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]methyl]pyridine
• Pyridine,2-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl]-
• 2-[4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyrazol-1-ylmethyl]-pyridine
• 2-{[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl}pyridine
• 2-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl}pyridine

• MDL： MFCD08706030
• Inchi： 1S/C15H20BN3O2/c1-14(2)15(3,4)21-16(20-14)12-9-18-19(10-12)11-13-7-5-6-8-17-13/h5-10H,11H2,1-4H3
• InChI Key： MITHCPNYDGADHL-UHFFFAOYSA-N
• SMILES： O1B(C2C=NN(CC3C=CC=CN=3)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 285.16500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 49.17000
• LogP: 1.62560

2-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl}pyridine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl}pyridine

Professional Introduction to Compound with CAS No. 864754-22-3 and Product Name: 2-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl}pyridine

Compound with the CAS number 864754-22-3 and the product name 2-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl}pyridine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The unique combination of a pyridine core with a pyrazole moiety linked through a boronate ester functionality offers a versatile platform for further chemical modifications and biological evaluations.

The molecular architecture of this compound is particularly noteworthy, featuring a tetramethyl-1,3,2-dioxaborolan-2-yl group attached to a 1H-pyrazol-1-yl moiety. This arrangement not only enhances the compound's reactivity but also provides a scaffold that can be readily functionalized for various pharmacological targets. The pyridine ring, a common pharmacophore in many bioactive molecules, contributes to the compound's solubility and bioavailability, making it an attractive candidate for further investigation.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The pyrazole scaffold, in particular, has been extensively studied for its role in medicinal chemistry due to its ability to interact with multiple biological targets. The presence of the tetramethyl-1,3,2-dioxaborolan-2-yl group in this compound suggests that it may be useful in cross-coupling reactions, which are widely employed in the synthesis of complex organic molecules. This reactivity could be leveraged to develop new derivatives with enhanced pharmacological properties.

One of the most exciting aspects of this compound is its potential application in the field of oncology. Pyrazole derivatives have been shown to exhibit anti-cancer properties by inhibiting key enzymes involved in tumor growth and proliferation. The boronate ester functionality further enhances its utility by allowing for selective modifications and conjugation with other bioactive molecules. This flexibility makes it an ideal candidate for the development of targeted therapies that can selectively interact with cancer cells while minimizing side effects.

Recent studies have highlighted the importance of boron-containing compounds in medicinal chemistry. Boronate esters, in particular, have been used as intermediates in the synthesis of various therapeutic agents. The compound with CAS No. 864754-22-3 and its product name 2-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl}pyridine could serve as a valuable building block for the development of new drugs targeting a wide range of diseases. Its unique structure and reactivity make it a promising candidate for further exploration.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions is essential to achieve the desired molecular architecture. These methods not only enhance the efficiency of the synthesis but also allow for precise control over the structure of the final product.

Once synthesized, this compound can be subjected to various biological assays to evaluate its pharmacological activity. These assays may include enzyme inhibition studies, cell-based assays, and animal models to assess its efficacy and safety profile. The results from these studies will provide valuable insights into its potential therapeutic applications and guide further development efforts.

The versatility of this compound is further demonstrated by its potential use in drug discovery platforms. Its modular structure allows for easy modification at multiple sites, enabling researchers to tailor its properties for specific applications. This adaptability makes it an invaluable tool for medicinal chemists working on developing new drugs.

In conclusion, compound with CAS No. 864754-22-3 and product name 2-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl}pyridine represents a significant advancement in pharmaceutical chemistry. Its unique structure and reactivity make it a promising candidate for further investigation in drug development and medicinal chemistry. With ongoing research focused on developing novel heterocyclic compounds with therapeutic potential, this compound is poised to play a crucial role in future advancements.